Cas no 1100749-41-4 (2-Amino-2-cyclopropylacetamide)

• Product Name: 2-Amino-2-cyclopropylacetamide
• CAS No: 1100749-41-4
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD14694791
• CID: 4680042
• PubChem ID: 61310151
• Update Time: 2025-10-28

2-Amino-2-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopropylacetamide
• alpha-amino-cyclopropaneacetamide
• LSDBHHOICLCJIL-UHFFFAOYSA-N
• 2-Amino-2-cyclopropylacetamide

• MDL： MFCD14694791
• Inchi： 1S/C5H10N2O/c6-4(5(7)8)3-1-2-3/h3-4H,1-2,6H2,(H2,7,8)
• InChI Key： LSDBHHOICLCJIL-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Topological Polar Surface Area: 69.1

Additional information on 2-Amino-2-cyclopropylacetamide

Professional Introduction of 2-Amino-2-Cyclopropylacetamide (CAS No. 1100749-41-4)

2-Amino-2-cyclopropylacetamide (CAS No. 1100749-41-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a cyclopropyl group and an amino acid derivative, has garnered attention due to its potential applications in drug discovery and chemical synthesis. Recent advancements in research have further elucidated its properties, making it a focal point for scientists and researchers worldwide.

The molecular structure of 2-amino-2-cyclopropylacetamide is defined by a central acetic acid moiety, where the carboxylic acid group is replaced by an amide functional group. The cyclopropyl ring, a three-membered carbon ring, is attached to the central carbon atom, while the amino group (-NH₂) is positioned at the same carbon atom. This arrangement imparts unique steric and electronic properties to the molecule, which are crucial for its reactivity and biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strained nature of the cyclopropane ring contributes to enhanced reactivity and selectivity in chemical reactions. In the case of 2-amino-2-cyclopropylacetamide, this property has been leveraged in the development of novel synthetic pathways for complex molecules, including peptide analogs and bioactive agents.

One of the most promising applications of 2-amino-2-cyclopropylacetamide lies in its role as a building block for peptide synthesis. The compound's amide functionality allows for easy incorporation into peptide chains, while the cyclopropyl group introduces unique stereochemical and electronic features that can modulate the activity of the resulting peptides. Researchers have demonstrated that peptides incorporating this compound exhibit enhanced stability and bioavailability, making them potential candidates for therapeutic agents.

In addition to its role in peptide synthesis, 2-amino-2-cyclopropylacetamide has been explored as a substrate for enzymatic reactions. Its reactivity with various enzymes, particularly those involved in amino acid metabolism, has been studied extensively. These studies have provided insights into the enzyme's catalytic mechanisms and have opened new avenues for enzyme engineering and biocatalysis.

The synthesis of 2-amino-2-cyclopropylacetamide has also been a topic of recent research. Traditional methods involve multi-step processes that often require harsh conditions or expensive reagents. However, advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly routes to this compound. These methods not only reduce production costs but also align with current trends toward sustainable chemistry practices.

From a pharmacological perspective, 2-amino-2-cyclopropylacetamide has shown potential as a lead compound for drug discovery. Its ability to modulate cellular signaling pathways and interact with key protein targets has been documented in several preclinical studies. Researchers have reported that derivatives of this compound exhibit anti-inflammatory, anti-proliferative, and neuroprotective activities, suggesting its utility in treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

The integration of computational chemistry tools has further enhanced our understanding of 2-amino-2-cyclopropylacetamide's properties. Molecular modeling studies have provided detailed insights into its three-dimensional structure, binding affinities, and pharmacokinetic profiles. These computational approaches have facilitated the design of more potent and selective derivatives, accelerating the drug discovery process.

In conclusion, 2-amino-2-cyclopropylacetamide (CAS No. 1100749-41-4) stands as a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial applications.